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Compound of Interest

Compound Name: Disodium succinate

Cat. No.: B3047504

Disodium succinate, the sodium salt of succinic acid, is a versatile dicarboxylate salt with
significant applications across the food, pharmaceutical, and chemical industries. This guide
provides a comprehensive overview of its chemical and physical properties, details its primary
uses, and outlines key experimental protocols related to its synthesis and analysis.

Chemical and Physical Properties

Disodium succinate is a white crystalline powder or granule that is odorless and possesses a
characteristic shellfish-like flavor.[1][2][3] It is available in both anhydrous (CAS No. 150-90-3)
and hexahydrate (CAS No. 6106-21-4) forms.[4] The anhydrous form is approximately 1.5
times more potent in flavor enhancement than the hexahydrate form.[4] The hexahydrate
variant converts to the anhydrous form upon heating to 120°C.

The following table summarizes the key quantitative properties of anhydrous disodium
succinate:
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Property Value Reference(s)
Molecular Formula CsHaNaz0a4
Molecular Weight 162.05 g/mol
White crystalline powder or
Appearance
granules
Melting Point >300 °C (decomposes)
Density 1.46 - 1.88 g/cm3

L 350 g/L (20°C); 35 g/100mL
Solubility in Water

(65°C)
Solubility in Ethanol Insoluble
pH (Agqueous Solution) 7.0-9.0 (100 g/L at 20°C)
Taste Threshold 0.03%

Core Applications

Disodium succinate's unique properties make it a valuable component in various industrial
and research settings.

In the food sector, disodium succinate is widely recognized for its role as a flavor enhancer
and acidity regulator. It is considered Generally Recognized as Safe (GRAS) by regulatory
bodies like the U.S. Food and Drug Administration (FDA).

o Flavor Enhancement: It imparts a distinct savory and seafood-like (umami) taste. It works
synergistically with other umami compounds like monosodium glutamate (MSG) and
disodium 5'-ribonucleotides (I+G), amplifying the overall savory flavor profile and allowing for
reduced sodium content. This makes it a common ingredient in seasonings, sauces, soups,
instant noodles, processed meats, and snack foods.

» Acidity Regulation and Buffering: As a salt of a weak acid and a strong base, it acts as a
buffering agent to maintain a stable pH in food products. This property helps to prevent
undesirable changes in taste and texture, inhibit microbial growth, and extend shelf life.
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» Flavor Masking: It can inhibit unpleasant tastes such as excessive saltiness, bitterness, or
sourness, leading to a more balanced and palatable product.

Disodium succinate serves several critical functions in pharmaceutical formulations and
bioprocessing.

o Excipient and Stabilizer: It is used as a buffering agent and stabilizer in injectable drug
formulations, vaccines, and biologics like monoclonal antibodies. Succinate buffers are
known to cause less pain at the injection site.

o Cell Culture Media: In bioprocessing, it is used as a component of cell culture media, where
it serves as a carbon source for energy, stimulates cell growth, and regulates pH.

» Topical Preparations: The hexahydrate form is used as an ingredient in topical preparations
for the treatment of cataracts.

o Cosmetics: Used as a buffering agent in various cosmetic and personal care product
formulations.

o Laboratory Reagent: Employed in the preparation of buffer solutions for analytical purposes,
such as the gquantitative analysis of auxins.

o Chemical Synthesis: Acts as a reagent in the synthesis of other chemical compounds, such
as cadmium sulfide nanopatrticles.

Experimental Protocols

Disodium succinate is commercially produced by the neutralization of succinic acid with a
sodium base, such as sodium hydroxide or sodium carbonate.

Objective: To synthesize disodium succinate via acid-base neutralization.
Materials:
e Succinic Acid (CaHeOa4)

e Sodium Hydroxide (NaOH) or Sodium Carbonate (Na2CO3s) solution (20-40% w/w)
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Deionized Water

Activated Carbon

Reaction vessel with heating and stirring capabilities
pH meter

Filtration apparatus

Crystallization vessel

Drying oven or spray dryer

Procedure:

Reaction Setup: Heat the sodium carbonate or sodium hydroxide solution (20-40%) to a
temperature between 60-90°C in the reaction vessel under constant stirring.

Neutralization: Slowly add the stoichiometric amount of succinic acid to the heated alkaline
solution. Ensure the sodium base is in slight excess to favor the formation of the disodium
salt over the monosodium salt.

Reaction Completion: Continue stirring the mixture for approximately 2 hours after all the
succinic acid has been added. Monitor the reaction and confirm the final pH of the solution is
between 7.0 and 9.0.

Decolorization and Purification: Add a small amount of activated carbon to the solution to
decolorize it. Heat the mixture to 70-110°C and perform a hot filtration to remove the
activated carbon and any other impurities.

Crystallization/Drying:

o For Crystalline (Hexahydrate) Form: Cool the hot filtrate at room temperature to induce
crystallization. The resulting crystals are then separated by filtration or centrifugation and
dried.
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o For Anhydrous Form: The filtrate can be directly processed using a spray dryer with an
inlet temperature of 170-200°C and an outlet temperature of 85-100°C to obtain a fine
powder.

Objective: To prepare a buffer solution for laboratory use, such as for the quantitative analysis

of auxins.

Materials:

Disodium Succinate (CaHaNa20a)

Succinic Acid (C4HeO4)

Deionized Water

pH meter

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Procedure:

Determine Buffer Parameters: Decide on the desired pH and concentration of the buffer. The
pKa values for succinic acid are approximately 4.2 and 5.6. The effective buffering range for
a succinate buffer is typically between pH 3.2-6.6.

Calculate Component Masses: Use the Henderson-Hasselbalch equation (pH = pKa +
log([A~])/[HA])) to calculate the required molar ratio of the conjugate base (succinate) to the
weak acid (succinic acid). For a target pH, you will be mixing solutions of succinic acid and
disodium succinate.

Prepare Stock Solutions: Prepare separate stock solutions of succinic acid and disodium
succinate of a known concentration (e.g., 0.1 M) in deionized water.

Mix Components: In a clean beaker on a magnetic stirrer, combine the calculated volumes of
the succinic acid and disodium succinate stock solutions to achieve the target pH.
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o Adjust pH: Place a calibrated pH electrode in the solution. While stirring, slowly add small
volumes of the acid or base stock solution until the exact target pH is reached.

o Final Volume: Transfer the final buffer solution to a volumetric flask and add deionized water
to reach the desired final volume. Mix thoroughly. The buffer is now ready for use in
experimental applications.

Visualized Workflows and Pathways

The following diagrams illustrate key processes and relationships involving disodium
succinate.

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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